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Compound of Interest

Compound Name: Urease-IN-10

Cat. No.: B12377702

Disclaimer: No specific Safety Data Sheet (SDS) for Urease-IN-10 was found. The following
information is a composite guide based on the safety data for Urease and the constituent
components of Urease-IN-10, which is a conjugate of Diclofenac and Sulfanilamide.
Researchers, scientists, and drug development professionals should exercise caution and
consult the supplier for a specific SDS if available.

Hazard Identification and Classification

Urease-IN-10 is a urease inhibitor intended for research use only. As a conjugate of Diclofenac
and Sulfanilamide, its hazard profile is influenced by all three components.

Summary of Component Hazards:
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Component GHS Hazard Classification = Key Hazards
Skin Irritation (Category 2), Causes skin and serious eye
Eye Irritation (Category 2), irritation.[1][2][3] May cause
U Respiratory Sensitization allergy or asthma symptoms or
rease
(Category 1), Specific Target breathing difficulties if inhaled.
Organ Toxicity - Single [1][2][3] May cause respiratory
Exposure (Category 3)[1][2][3] irritation.[1][2][3]
Acute Toxicity, Oral (Category o
0 Toxic if swallowed.[4] Causes
3), Eye Irritation (Category 2A), ] o
) o serious eye irritation.[4]
Skin Irritation (Category 2), o
) o Causes skin irritation.[4]
Reproductive Toxicity ] -
- Suspected of damaging fertility
] (Category 2), Specific Target ]
Diclofenac or the unborn child.[4] Causes

Organ Toxicity - Repeated
Exposure (Category 1),
Hazardous to the Aquatic
Environment, Long-term
Hazard (Category 2)[4][5]

damage to organs through
prolonged or repeated
exposure.[4] Toxic to aquatic

life with long lasting effects.[4]

Sulfanilamide

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),
Eye Irritation (Category 2A),
Specific Target Organ Toxicity -
Single Exposure (Category 3)
[6]

Harmful if swallowed.[6]
Causes skin irritation.[6]
Causes serious eye irritation.
[6] May cause respiratory

irritation.[6]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when handling Urease-IN-10.
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Protection Type

Recommended PPE

Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

required for splash hazards.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A fully-

buttoned lab coat.

Dispose of contaminated

gloves after use.[7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1][8] If dusts are generated, a
NIOSH-approved respirator

may be necessary.[7]

Handling and Storage

Handling:

Storage:

Avoid contact with skin and eyes.[9]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.[1][8]

Do not eat, drink, or smoke in the laboratory.

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][8]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

 Recommended storage temperature is often -20°C for biochemical reagents.[2]

o Store away from incompatible materials such as strong oxidizing agents.[10]
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First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
comfortable position for breathing.[1][8] If
experiencing respiratory symptoms, call a

poison center or doctor.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower.[2] If skin irritation

occurs, get medical advice/attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][8] If eye irritation

persists, get medical advice/attention.[1][8]

Ingestion

Rinse mouth. Call a poison center or doctor if

you feel unwell.[1]

Disposal Plan

o Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[9][11]

o Contaminated packaging should be treated as the product itself.

Accidental Release Measures

o Ensure adequate ventilation.

e Avoid dust formation.

o Wear appropriate personal protective equipment.

o For small spills, sweep up the solid material and place it in a suitable container for disposal.

[1]

o For large spills, prevent entry into waterways, sewers, basements, or confined areas.
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Experimental Workflow and Signaling Pathway
Diagrams

Handling and Use Workflow for Urease-IN-10
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Workflow for Safe Handling of Urease-IN-10
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Caption: A procedural workflow outlining the key steps for the safe handling of Urease-IN-10 in

a laboratory setting.

Logical Relationship of Urease-IN-10 Components and Potential Hazards

Hazard Relatlonshlp for Urease-IN-10
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Caption: A diagram illustrating the relationship between Urease-IN-10, its components, and

their associated potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Urease-IN-10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377702#personal-protective-equipment-for-
handling-urease-in-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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